Cas no 2172121-61-6 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid
• CAS No: 2172121-61-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5567177
• PubChem ID: 165514739
• Update Time: 2025-07-22

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)acetic acid
• 2171184-57-7
• 2-({[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)acetic acid
• EN300-1570786
• 2171174-11-9
• 2-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)acetic acid
• EN300-1503624
• 2172121-61-6
• EN300-1544651
• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid

• Inchi： 1S/C24H26N2O6/c27-22(28)14-32-26-23(29)15-9-11-16(12-10-15)25-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： QDLZAARUKBACTN-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C(NOCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid

Introduction to 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic Acid (CAS No. 2172121-61-6)

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid, commonly referred to by its CAS number CAS No. 2172121-61-6, is a complex organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an acetic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in this area.

The synthesis of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid involves multiple steps, including the coupling of the Fmoc group with a cyclohexane derivative and subsequent functionalization to introduce the acetic acid moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing such compounds, making them more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the field of polymer science. The combination of the Fmoc group and the cyclohexane ring provides unique properties, such as high thermal stability and excellent mechanical strength, which are highly desirable in polymer-based materials. Additionally, the presence of the acetic acid group allows for further functionalization, enabling the creation of tailor-made materials with specific properties.

Recent studies have explored the use of CAS No. 2172121-61-6 in drug delivery systems. The compound's ability to form stable complexes with various drugs has been investigated, with promising results indicating its potential as a carrier for targeted drug delivery. This application leverages the compound's biocompatibility and controlled release properties, making it a valuable candidate for pharmaceutical research.

The structural integrity of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)acetic acid has also been studied under various environmental conditions. Research has shown that the compound exhibits remarkable stability under physiological conditions, which is crucial for its potential use in biomedical applications. Furthermore, its degradation pathways have been characterized, providing insights into its environmental impact and sustainability.

In conclusion, CAS No. 2172121-61-6, or 2-{4-[{(9H-fluoren-9-yloxycarbonyl)amino}-cyclohexyl-formamido]oxy}-acetic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, materials science, and pharmaceutical research. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing these fields.